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Compound of Interest

Compound Name: DISPERSE YELLOW 5

CAS No.: 6439-53-8

Cat. No.: B179427 Get Quote

Chemical Identity & Structural Basis
Disperse Yellow 5 (DY5) is a monoazo disperse dye belonging to the heterocyclic coupling

component class. Unlike simple azobenzene derivatives, DY5 incorporates a quinolone moiety,

which imparts specific solvatochromic and stability properties relevant to polyester dyeing and

potential bio-imaging applications.

Core Specifications
CI Name: Disperse Yellow 5[1][2][3][4][5][6]

CI Number: 12790[3][7][8]

CAS Number: 6439-53-8[2][3][4]

Molecular Formula:

[3]

Molecular Weight: 324.29 g/mol [2][3]

IUPAC Name: 3-[(3-nitrophenyl)diazenyl]-4-hydroxy-1-methylquinolin-2(1H)-one[2][8]
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The chromophore is constructed via a diazotization-coupling sequence.[6] The electron-

withdrawing nitro group on the diazo component (m-nitroaniline) and the electron-donating

hydroxyl/lactam system of the quinolone coupler create a "push-pull" electronic system. This

intramolecular Charge Transfer (ICT) is responsible for its greenish-yellow hue and solvent-

dependent absorption.[7]
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Figure 1: Synthetic pathway establishing the azo-quinolone chromophore.

Absorption Properties & Molar Absorptivity[9][10]
Spectral Characteristics
DY5 exhibits a primary absorption band in the violet-blue region, resulting in its characteristic

greenish-yellow transmission.

(Visible): Typically 410–430 nm in organic solvents (e.g., acetone, ethanol).

(UV): Strong

transitions are observed around 234 nm and 300-320 nm.[7]

Solvatochromism: As a donor-acceptor azo dye, DY5 shows positive solvatochromism.[7]

The

will redshift (move to longer wavelengths) in more polar solvents (e.g., DMF > Acetone >
Toluene) due to stabilization of the excited ICT state.[7]

Molar Absorptivity ( )
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While batch-specific purity affects exact values, monoazo disperse dyes of this class typically

exhibit extinction coefficients in the range of:

Protocol for Determining

:

Solvent Selection: Use spectroscopic grade Methanol or Acetone (common for disperse

dyes).

Stock Solution: Prepare a

M stock solution (weigh ~3.24 mg into 10 mL).

Dilution Series: Prepare 5 dilutions ranging from

M to

M.

Measurement: Record absorbance (

) at

. Ensure

remains between 0.2 and 0.8 for linearity.

Calculation: Plot

vs. Concentration (

). The slope is

(where path length

cm).[7]

Quantum Yield Analysis
A. Fluorescence Quantum Yield ( )
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Status:Negligible / Low (< 0.01) Most simple azo dyes, including DY5, are virtually non-

fluorescent in fluid solution at room temperature.

Mechanism of Quenching: The azo group (

) undergoes extremely rapid photoisomerization (trans

cis) or internal conversion upon excitation. This non-radiative decay pathway is faster (

) than fluorescence emission (

).[7]

Exception: Fluorescence may be induced if the rotation of the azo bond is restricted (e.g., in

a rigid polymer matrix or frozen glass) or if the dye aggregates.

B. Photodegradation Quantum Yield ( )
Status:Critical Metric for Lightfastness For disperse dyes, the "quantum yield" of interest is

often the efficiency of fading (photodegradation).

Typical Value:

(highly dependent on substrate and presence of oxygen).

Mechanism: Photo-oxidation (generation of singlet oxygen) or photoreduction (reductive

cleavage of the azo bond).[7]

Experimental Workflows
Workflow 1: Fluorescence Quantum Yield Measurement
(Comparative Method)
Use this protocol only if you detect emission. If no emission is found, report

.[7]
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Start: Sample & Standard Selection
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Figure 2: Comparative method for fluorescence quantum yield determination.

Calculation Equation:

: Integrated fluorescence intensity

: Absorbance at excitation wavelength[9]

: Refractive index of solvent

Workflow 2: Photodegradation Quantum Yield ( )
This measures the dye's stability, essential for textile and environmental fate studies.

Irradiation: Irradiate sample (concentration
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) with a monochromatic light source (e.g., Xenon arc with bandpass filter).

Actinometry: Use Potassium Ferrioxalate actinometer to determine the photon flux (

, photons/sec).[7]

Monitoring: Measure decrease in Absorbance at

over time (

).

Calculation:
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Disclaimer: Specific quantitative values for commercial dyes can vary by batch and

manufacturer due to the presence of dispersing agents (e.g., lignosulfonates).[7] Always

perform purification (recrystallization from ethanol/acetone) before precise photophysical

characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Absorption [Disperse Yellow 5] | AAT Bioquest [aatbio.com]

2. Disperse Dyes - Dynasty Chemicals (Ningbo) Co., Ltd. [dynasty-chem.com]

3. worlddyevariety.com [worlddyevariety.com]

4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

5. vdoc.pub [vdoc.pub]

6. researchgate.net [researchgate.net]

7. 3-Nitroaniline | C6H6N2O2 | CID 7423 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. 3-Nitroaniline | 99-09-2 | Benchchem [benchchem.com]

9. chem.uci.edu [chem.uci.edu]

To cite this document: BenchChem. [Technical Profile: Photophysical & Structural
Characterization of Disperse Yellow 5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179427#quantum-yield-and-molar-absorptivity-of-
disperse-yellow-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

